Cas no 1327632-27-8 (3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide)

• Product Name: 3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide
• CAS No: 1327632-27-8
• MF: C₁₇H₁₃F₃N₄O₂S
• MW: 394.370932340622
• CID: 6180452
• PubChem ID: 49746696
• Update Time: 2025-10-29

3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide
• 1327632-27-8
• 3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-N-[3-(trifluoromethyl)phenyl]azetidine-1-carboxamide
• 3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(3-(trifluoromethyl)phenyl)azetidine-1-carboxamide
• VU0530984-1
• F6064-2036
• 3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-N-[3-(trifluoromethyl)phenyl]azetidine-1-carboxamide
• AKOS024530808

• Inchi： 1S/C17H13F3N4O2S/c18-17(19,20)11-3-1-4-12(7-11)21-16(25)24-8-10(9-24)15-22-14(23-26-15)13-5-2-6-27-13/h1-7,10H,8-9H2,(H,21,25)
• InChI Key： SPSBNMTWPGRXHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2CN(C(NC3C=CC=C(C(F)(F)F)C=3)=O)C2)=N1

Computed Properties

• Exact Mass: 394.07113133g/mol
• Monoisotopic Mass: 394.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.5Ų

Additional information on 3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide

Introduction to 3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide (CAS No: 1327632-27-8)

3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide (CAS No: 1327632-27-8) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that incorporate multiple pharmacophoric units, making it a versatile scaffold for drug discovery and development. The presence of both thiophen-2-yl and trifluoromethyl substituents in its structure imparts distinct electronic and steric properties, which are critical for modulating its interaction with biological targets.

The compound's core structure consists of an azetidine ring linked to an oxadiazole moiety, both of which are known for their role in various bioactive molecules. The thiophen-2-yl group, a five-membered aromatic ring containing sulfur, is renowned for its ability to enhance binding affinity and selectivity in drug candidates. This moiety has been extensively studied in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. On the other hand, the trifluoromethyl group, characterized by its electron-withdrawing properties, is widely incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and lipophilicity.

The combination of these functional groups in 3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide suggests potential applications in the development of therapeutic agents targeting various diseases. Recent studies have highlighted the compound's inhibitory activity against several enzymes and receptors involved in inflammatory pathways. The oxadiazole ring, in particular, has been shown to exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) and lipoxygenase enzymes.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and other chronic diseases. The presence of both thiophen-2-yl and trifluoromethyl groups is thought to enhance the compound's ability to bind tightly to kinase active sites, thereby inhibiting their activity. Preliminary docking studies have suggested that this molecule may interact with key residues in the ATP-binding pocket of various kinases, making it a valuable candidate for further development.

The synthesis of 3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-N-3-(trifluoromethyl)phenylazetidine-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent steps involve functionalization at the 5-position of the oxadiazole ring with the azetidine moiety and introduction of the thiophen-2-yl group via cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. The final step involves acylation at the nitrogen atom with a carboxylic acid derivative containing the trifluoromethyl)phenyl group.

The use of modern synthetic techniques has significantly improved the efficiency and scalability of this synthesis. For instance, transition metal-catalyzed cross-coupling reactions have enabled the introduction of complex substituents with high precision and minimal byproducts. Additionally, flow chemistry has been employed to enhance reaction control and reproducibility. These advancements have not only streamlined the synthesis process but also made it more environmentally friendly by reducing waste generation.

Evaluation of the pharmacokinetic properties of 3-3-(thiophen-2-yli strong>) -1 , 2 , 4 - oxadiazol -5 - yl - N - 3 - ( trifluoromethyl ) phen y l azetid ine -1 - carboxamide is crucial for determining its potential as a drug candidate . In vitro studies have demonstrated favorable solubility profiles , suggesting good oral bioavailability . Furthermore , preliminary toxicity assays have shown low cytotoxicity at therapeutic concentrations , indicating a promising safety profile . These findings are encouraging for further development efforts aimed at exploring its therapeutic potential.

The compound's interaction with biological targets has been further elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how the molecule binds to its target proteins at an atomic level , offering valuable information for structure-based drug design . By understanding these interactions , researchers can make informed modifications to optimize potency , selectivity , and pharmacokinetic properties . Such detailed structural information is essential for advancing this compound towards clinical development.

The growing interest in heterocyclic compounds like 3 - 3 - ( thi o ph en - 2 - yl ) -1 , 2 ,4 - ox adia z ol -5 - yl-N - 3 -( trif luoro me th y l ) phen y l az etidine -1-carboxamide underscores their versatility as drug discovery tools . These molecules often exhibit unique biological activities due to their complex structures , making them valuable starting points for developing novel therapeutics . As research continues , it is expected that additional derivatives will be synthesized and evaluated , further expanding their therapeutic applications . The integration of computational methods such as molecular docking , virtual screening ,and machine learning algorithms will also play a pivotal role in accelerating this process by identifying promising candidates more efficiently.